![molecular formula C13H8F2O2 B1438626 3-(4-Fluorophenyl)-4-fluorobenzoic acid CAS No. 1181452-11-8](/img/structure/B1438626.png)
3-(4-Fluorophenyl)-4-fluorobenzoic acid
Overview
Description
3-(4-Fluorophenyl)-4-fluorobenzoic acid, also known as 4-fluorophenyl 4-fluorobenzoate, is a compound of the phenyl group, containing a single carboxylic acid group and two fluorine atoms. It is a white crystalline solid with a melting point of about 102°C. 4-fluorophenyl 4-fluorobenzoate is widely used in synthetic organic chemistry and pharmaceutical industry.
Scientific Research Applications
Anaerobic Transformation Mechanism : Genthner, Townsend, and Chapman (1989) used isomeric fluorophenols, including 3-fluorophenol (a related compound to 3-(4-Fluorophenyl)-4-fluorobenzoic acid), to investigate the transformation of phenol to benzoate by an anaerobic, phenol-degrading consortium. This study provided insights into the mechanism of phenol transformation to benzoate, indicating that the carboxyl group was introduced para to the phenolic hydroxyl group (Genthner, Townsend, & Chapman, 1989).
Synthesis of New Molecules : Holla, Bhat, and Shetty (2003) discussed the use of fluorophenyl groups, including 4-fluorophenyl (closely related to 3-(4-Fluorophenyl)-4-fluorobenzoic acid), in the synthesis of biologically active molecules. This research highlighted the potential of fluorophenyl groups in creating novel antibacterial agents (Holla, Bhat, & Shetty, 2003).
Structural and Vibrational Properties : Saeed, Erben, Shaheen, and Flörke (2011) investigated the structural and conformational properties of 1-(4-Fluorobenzoyl)-3-(isomeric fluorophenyl)thioureas. Their work provided valuable information on the molecular structure of compounds related to 3-(4-Fluorophenyl)-4-fluorobenzoic acid, enhancing understanding of such compounds' chemical behavior (Saeed, Erben, Shaheen, & Flörke, 2011).
Degradation of Fluorinated Compounds : Murphy, Quirke, and Balogun (2008) studied the degradation of fluorobiphenyl by Pseudomonas pseudoalcaligenes KF707, providing insights into the microbial degradation of fluorinated compounds, including those similar to 3-(4-Fluorophenyl)-4-fluorobenzoic acid. This research is crucial for understanding environmental pathways and degradation mechanisms of such compounds (Murphy, Quirke, & Balogun, 2008).
properties
IUPAC Name |
4-fluoro-3-(4-fluorophenyl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8F2O2/c14-10-4-1-8(2-5-10)11-7-9(13(16)17)3-6-12(11)15/h1-7H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APEQCNZKOZCYQR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=CC(=C2)C(=O)O)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80653513 | |
Record name | 4',6-Difluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80653513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Fluorophenyl)-4-fluorobenzoic acid | |
CAS RN |
1181452-11-8 | |
Record name | 4',6-Difluoro[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80653513 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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